Cas no 1858251-26-9 (6-Fluoropyridine-3-carbonyl fluoride)

• Product Name: 6-Fluoropyridine-3-carbonyl fluoride
• CAS No: 1858251-26-9
• MF: C₆H₃F₂NO
• MW: 143.090928316116
• CID: 5324188
• Update Time: 2025-05-20

6-Fluoropyridine-3-carbonyl fluoride Chemical and Physical Properties

Names and Identifiers

• 6-Fluoropyridine-3-carbonyl fluoride
• 2-Fluoro-5-pyridinecarbonyl fluoride
• 3-Pyridinecarbonyl fluoride, 6-fluoro-
• Z2471610470

• Inchi： 1S/C6H3F2NO/c7-5-2-1-4(3-9-5)6(8)10/h1-3H
• InChI Key： RMZGKMOTICMPDI-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C(=O)F)C=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 140
• XLogP3: 2.6
• Topological Polar Surface Area: 30

Additional information on 6-Fluoropyridine-3-carbonyl fluoride

6-Fluoropyridine-3-carbonyl Fluoride: A Comprehensive Overview

The compound 6-Fluoropyridine-3-carbonyl fluoride (CAS No. 1858251-26-9) is a highly reactive and versatile molecule that has garnered significant attention in the fields of organic synthesis, materials science, and pharmaceutical research. This compound is characterized by its unique structure, which combines a pyridine ring with a fluorinated carbonyl group, making it an invaluable building block in modern chemical research.

6-Fluoropyridine-3-carbonyl fluoride is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the fluorine atom at the 6-position and the carbonyl fluoride group at the 3-position imparts distinctive electronic and steric properties to the molecule. These properties make it highly suitable for various applications, including the synthesis of bioactive compounds, advanced materials, and functional polymers.

Recent studies have highlighted the potential of 6-Fluoropyridine-3-carbonyl fluoride in drug discovery. Researchers have utilized this compound as a key intermediate in the synthesis of novel kinase inhibitors, which are critical in the development of anticancer therapies. The fluorinated carbonyl group enhances the molecule's ability to form hydrogen bonds, a property that is highly desirable in drug design for improving bioavailability and potency.

In addition to its role in pharmaceuticals, 6-Fluoropyridine-3-carbonyl fluoride has also found applications in materials science. Its reactivity allows for the formation of robust cross-linked polymers, which are being explored for use in high-performance adhesives and coatings. The incorporation of fluorinated groups into polymer backbones has been shown to significantly improve thermal stability and chemical resistance, making these materials ideal for industrial applications.

The synthesis of 6-Fluoropyridine-3-carbonyl fluoride typically involves multi-step reactions that require precise control over reaction conditions. One common approach involves the fluorination of pyridine derivatives followed by subsequent oxidation and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses, reducing production costs and minimizing waste.

From an analytical standpoint, 6-Fluoropyridine-3-carbonyl fluoride can be characterized using a variety of spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide critical insights into the molecular structure and reactivity of the compound, aiding researchers in optimizing its use in various applications.

Looking ahead, 6-Fluoropyridine-3-carbonyl fluoride is expected to play an increasingly important role in green chemistry initiatives. Its ability to participate in catalytic cycles with minimal byproducts aligns with global efforts to develop sustainable chemical processes. Moreover, ongoing research into its biodegradation pathways is expected to shed light on its environmental impact, further enhancing its suitability for large-scale industrial use.

In conclusion, 6-Fluoropyridine-3-carbonyl fluoride (CAS No. 1858251-26-9) is a multifaceted compound with immense potential across diverse scientific disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a key player in future innovations within chemistry and related fields.